Cas no 2228884-31-7 (4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole)
4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole
- EN300-1916777
- 2228884-31-7
-
- Inchi: 1S/C6H6BrN3O2/c1-4(2-7)5-3-8-9-6(5)10(11)12/h3H,1-2H2,(H,8,9)
- InChI Key: IRYGMRJNFBALNY-UHFFFAOYSA-N
- SMILES: BrCC(=C)C1C=NNC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 230.96434g/mol
- Monoisotopic Mass: 230.96434g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 74.5Ų
4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1916777-0.05g |
4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole |
2228884-31-7 | 0.05g |
$1696.0 | 2023-09-17 | ||
| Enamine | EN300-1916777-0.1g |
4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole |
2228884-31-7 | 0.1g |
$1777.0 | 2023-09-17 | ||
| Enamine | EN300-1916777-0.25g |
4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole |
2228884-31-7 | 0.25g |
$1858.0 | 2023-09-17 | ||
| Enamine | EN300-1916777-0.5g |
4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole |
2228884-31-7 | 0.5g |
$1938.0 | 2023-09-17 | ||
| Enamine | EN300-1916777-1.0g |
4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole |
2228884-31-7 | 1g |
$2019.0 | 2023-06-02 | ||
| Enamine | EN300-1916777-2.5g |
4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole |
2228884-31-7 | 2.5g |
$3957.0 | 2023-09-17 | ||
| Enamine | EN300-1916777-5.0g |
4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole |
2228884-31-7 | 5g |
$5854.0 | 2023-06-02 | ||
| Enamine | EN300-1916777-10.0g |
4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole |
2228884-31-7 | 10g |
$8680.0 | 2023-06-02 | ||
| Enamine | EN300-1916777-1g |
4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole |
2228884-31-7 | 1g |
$2019.0 | 2023-09-17 | ||
| Enamine | EN300-1916777-5g |
4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole |
2228884-31-7 | 5g |
$5854.0 | 2023-09-17 |
4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole
Chemical Profile of 4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole (CAS No. 2228884-31-7)
4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole, identified by the Chemical Abstracts Service Number (CAS No.) 2228884-31-7, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a brominated alkene substituent and a nitro group, contribute to its unique reactivity and potential applications in synthetic chemistry and pharmacological studies.
The molecular structure of 4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole consists of a pyrazole core substituted with a 3-bromoprop-1-en-2-yl side chain and a nitro group at the 3-position. This configuration imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for designing novel bioactive compounds. The bromine atom in the side chain enhances the electrophilicity of the molecule, facilitating various chemical transformations such as cross-coupling reactions, which are widely employed in medicinal chemistry for constructing complex drug molecules.
In recent years, there has been a growing interest in exploring the pharmacological potential of pyrazole derivatives. The nitro group in 4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole not only influences the electronic properties of the molecule but also serves as a handle for further functionalization. Functional groups like nitro groups are often utilized in medicinal chemistry due to their ability to participate in redox reactions, which can be exploited in the development of therapeutic agents targeting diseases such as cancer and inflammation.
One of the most compelling aspects of 4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole is its versatility in synthetic applications. The brominated alkene moiety allows for facile introduction of diverse substituents through palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Heck, and Sonogashira couplings. These reactions are fundamental tools in modern organic synthesis and have been instrumental in constructing complex drug molecules with tailored biological activities. The ability to modify the structure of this compound through such reactions makes it an attractive intermediate for drug discovery programs.
Recent studies have highlighted the importance of pyrazole derivatives in addressing various therapeutic challenges. For instance, research has demonstrated that certain pyrazole-based compounds exhibit inhibitory activity against enzymes involved in inflammatory pathways, making them promising candidates for treating chronic inflammatory diseases. Additionally, pyrazole derivatives have shown potential as kinase inhibitors, which are critical targets in oncology research. The structural features of 4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole, with its combination of a brominated alkene and a nitro group, positions it as a valuable building block for developing such bioactive molecules.
The nitro group in 4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole also plays a crucial role in modulating the electronic properties of the molecule. Nitro groups are known to be strong electron-withdrawing substituents, which can influence the reactivity and binding affinity of a compound towards biological targets. This feature has been exploited in medicinal chemistry to fine-tune the pharmacokinetic properties of drug candidates. For example, nitro groups can enhance metabolic stability by resisting reduction or oxidation under physiological conditions, thereby improving the overall bioavailability of therapeutic agents.
Moreover, the presence of a bromine atom in the side chain provides an additional handle for chemical modification. Bromine is highly reactive and can undergo various transformations under different conditions, including halogen-metal exchange reactions or radical additions. These reactions are particularly useful for introducing additional functional groups or altering the stereochemistry of the molecule, which can significantly impact its biological activity. The versatility offered by these chemical handles makes 4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole a versatile intermediate for synthetic chemists working on drug discovery.
In conclusion, 4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole (CAS No. 2228884-31-7) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of a brominated alkene and a nitro group makes it a valuable scaffold for designing novel bioactive molecules with applications ranging from anti-inflammatory agents to kinase inhibitors. The ability to perform diverse chemical transformations on this compound underscores its importance as an intermediate in synthetic chemistry and drug development.
2228884-31-7 (4-(3-bromoprop-1-en-2-yl)-3-nitro-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)